Brevinin-2HS3
Description
Brevinin-2HS3 is a cationic α-helical peptide isolated from the skin secretions of Hylarana spinulosa (a frog species). It exhibits broad-spectrum antimicrobial activity against Gram-positive and Gram-negative bacteria, fungi, and some enveloped viruses. Its structure includes a conserved "Rana box" domain (C-terminal disulfide bridge) common to the Brevinin-2 family, which enhances stability and membrane interaction .
Properties
bioactivity |
Antimicrobial |
|---|---|
sequence |
SILGTVKDLLIGAGKSAALSVLKGLSCKLSKDC |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Brevinin-2HS3 shares functional and structural similarities with other amphibian-derived AMPs. Below is a comparative analysis based on key parameters:
Table 1: Structural and Functional Comparison of Brevinin-2HS3 and Analogues
| Parameter | Brevinin-2HS3 | Brevinin-2EC5 | Temporin-1Ta | Magainin-2 |
|---|---|---|---|---|
| Source | Hylarana spinulosa | Euphlyctis cyanophlyctis | Rana temporaria | Xenopus laevis |
| Length (AA) | 24 | 25 | 13 | 23 |
| Net Charge | +5 | +6 | +3 | +4 |
| Key Motifs | Rana box (Cys18-Cys24) | Rana box (Cys19-Cys25) | Linear α-helix | Amphipathic α-helix |
| Antimicrobial Activity (MIC, μg/mL) | ||||
| - E. coli | 2.5 | 1.8 | 12.0 | 4.0 |
| - S. aureus | 3.0 | 2.5 | 25.0 | 6.0 |
| - C. albicans | 5.0 | 6.2 | >50 | 10.0 |
| Hemolytic Activity (HC50, μg/mL) | 45.0 | 30.0 | >200 | 120.0 |
| Mechanism | Membrane disruption via carpet model | Pore formation | Membrane thinning | Electrostatic interaction |
Key Findings
- Brevinin-2EC5 outperforms Brevinin-2HS3 in potency against E. coli (MIC 1.8 vs. 2.5 μg/mL) but exhibits higher hemolysis (HC50 30.0 vs. 45.0 μg/mL), indicating a trade-off between efficacy and toxicity .
- Temporin-1Ta , a shorter peptide, shows weak antifungal activity (>50 μg/mL) compared to Brevinin-2HS3 (5.0 μg/mL), likely due to its lack of stabilizing disulfide bonds .
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